2,7-Bis(piperidin-1-ylsulfonyl)-9H-fluoren-9-one oxime
2,7-Bis(piperidin-1-ylsulfonyl)-9H-fluoren-9-one oxime
CIL56 is a YAP1 inhibitor. It acts by inducing non-apoptotic cell death, triggering cell death dependent upon the rate-limiting de novo lipid synthetic enzyme ACACA.
Brand Name:
Vulcanchem
CAS No.:
300802-28-2
VCID:
VC0523754
InChI:
InChI=1S/C23H27N3O5S2/c27-24-23-21-15-17(32(28,29)25-11-3-1-4-12-25)7-9-19(21)20-10-8-18(16-22(20)23)33(30,31)26-13-5-2-6-14-26/h7-10,15-16,27H,1-6,11-14H2
SMILES:
C1CCN(CC1)S(=O)(=O)C2=CC3=C(C=C2)C4=C(C3=NO)C=C(C=C4)S(=O)(=O)N5CCCCC5
Molecular Formula:
C23H27N3O5S2
Molecular Weight:
489.6 g/mol
2,7-Bis(piperidin-1-ylsulfonyl)-9H-fluoren-9-one oxime
CAS No.: 300802-28-2
Inhibitors
VCID: VC0523754
Molecular Formula: C23H27N3O5S2
Molecular Weight: 489.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 300802-28-2 |
|---|---|
| Product Name | 2,7-Bis(piperidin-1-ylsulfonyl)-9H-fluoren-9-one oxime |
| Molecular Formula | C23H27N3O5S2 |
| Molecular Weight | 489.6 g/mol |
| IUPAC Name | N-[2,7-bis(piperidin-1-ylsulfonyl)fluoren-9-ylidene]hydroxylamine |
| Standard InChI | InChI=1S/C23H27N3O5S2/c27-24-23-21-15-17(32(28,29)25-11-3-1-4-12-25)7-9-19(21)20-10-8-18(16-22(20)23)33(30,31)26-13-5-2-6-14-26/h7-10,15-16,27H,1-6,11-14H2 |
| Standard InChIKey | XYZXEEIUKQGUHB-UHFFFAOYSA-N |
| SMILES | C1CCN(CC1)S(=O)(=O)C2=CC3=C(C=C2)C4=C(C3=NO)C=C(C=C4)S(=O)(=O)N5CCCCC5 |
| Canonical SMILES | C1CCN(CC1)S(=O)(=O)C2=CC3=C(C=C2)C4=C(C3=NO)C=C(C=C4)S(=O)(=O)N5CCCCC5 |
| Appearance | Solid powder |
| Description | CIL56 is a YAP1 inhibitor. It acts by inducing non-apoptotic cell death, triggering cell death dependent upon the rate-limiting de novo lipid synthetic enzyme ACACA. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | CIL56; CIL-56; CIL 56; CA3; CA-3; CA 3; |
| Reference | 1: Dixon SJ, Winter GE, Musavi LS, Lee ED, Snijder B, Rebsamen M, Superti-Furga G, Stockwell BR. Human Haploid Cell Genetics Reveals Roles for Lipid Metabolism Genes in Nonapoptotic Cell Death. ACS Chem Biol. 2015 Jul 17;10(7):1604-9. doi: 10.1021/acschembio.5b00245. Epub 2015 May 15. PubMed PMID: 25965523; PubMed Central PMCID: PMC4509420. |
| PubChem Compound | 654092 |
| Last Modified | Nov 11 2021 |
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